Cas no 2680886-79-5 (benzyl N-2-(3-bromophenyl)-2-methylpropylcarbamate)

• Product Name: benzyl N-2-(3-bromophenyl)-2-methylpropylcarbamate
• CAS No: 2680886-79-5
• MF: C₁₈H₂₀BrNO₂
• MW: 362.260904312134
• CID: 5625692
• PubChem ID: 165925948
• Update Time: 2025-10-19

benzyl N-2-(3-bromophenyl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-(3-bromophenyl)-2-methylpropyl]carbamate
• EN300-28300024
• 2680886-79-5
• benzyl N-2-(3-bromophenyl)-2-methylpropylcarbamate

• Inchi： 1S/C18H20BrNO2/c1-18(2,15-9-6-10-16(19)11-15)13-20-17(21)22-12-14-7-4-3-5-8-14/h3-11H,12-13H2,1-2H3,(H,20,21)
• InChI Key： BSLXNOFFUQGEAN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C)(C)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 361.06774g/mol
• Monoisotopic Mass: 361.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-2-(3-bromophenyl)-2-methylpropylcarbamate

Benzyl N-2-(3-Bromophenyl)-2-Methylpropylcarbamate (CAS 2680886-79-5): A Comprehensive Overview

In the realm of organic chemistry, benzyl N-2-(3-bromophenyl)-2-methylpropylcarbamate (CAS 2680886-79-5) stands out as a compound of significant interest due to its unique structural features and potential applications. This carbamate derivative, characterized by the presence of a 3-bromophenyl group and a 2-methylpropyl moiety, has garnered attention in pharmaceutical and agrochemical research. Its molecular architecture makes it a promising candidate for various synthetic and medicinal chemistry applications.

The compound's systematic name, benzyl N-2-(3-bromophenyl)-2-methylpropylcarbamate, reflects its intricate structure. The benzyl group attached to the carbamate functionality enhances its stability, while the 3-bromophenyl ring introduces potential reactivity for further chemical modifications. Researchers often explore such carbamate derivatives for their bioactivity, particularly in the development of enzyme inhibitors or receptor modulators. The presence of the bromine atom at the meta position offers unique opportunities for cross-coupling reactions, a feature highly valued in modern synthetic methodologies.

Recent trends in chemical research highlight the growing importance of halogenated aromatic compounds like benzyl N-2-(3-bromophenyl)-2-methylpropylcarbamate. These compounds frequently appear in studies investigating drug discovery and material science. The pharmaceutical industry, in particular, shows keen interest in such molecules due to their potential as intermediates in the synthesis of more complex bioactive agents. The compound's carbamate linkage is especially noteworthy, as this functional group often contributes to enhanced metabolic stability in drug candidates.

From a synthetic chemistry perspective, CAS 2680886-79-5 presents interesting challenges and opportunities. The 2-methylpropyl side chain introduces steric considerations that can influence both the compound's reactivity and its physical properties. Chemists working with this material must account for these factors when designing synthetic routes or purification protocols. The compound's solubility characteristics, influenced by both the aromatic bromine and the carbamate group, make it suitable for various organic solvents, a property that facilitates its use in different chemical processes.

The analytical characterization of benzyl N-2-(3-bromophenyl)-2-methylpropylcarbamate typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods allow researchers to confirm the compound's structure and purity, essential parameters for its application in sensitive chemical syntheses. The 3-bromophenyl proton signals in the aromatic region of the NMR spectrum serve as distinctive markers, while the carbamate carbonyl group produces characteristic infrared absorption bands.

In the context of green chemistry initiatives, researchers are exploring more sustainable approaches to synthesizing compounds like benzyl N-2-(3-bromophenyl)-2-methylpropylcarbamate. This includes investigating catalytic methods for introducing the bromine substituent and developing atom-economical routes to form the carbamate functionality. Such efforts align with the chemical industry's broader goals of reducing environmental impact while maintaining synthetic efficiency.

The stability profile of CAS 2680886-79-5 makes it suitable for various storage and handling conditions. Proper storage typically involves protection from moisture and extreme temperatures, common precautions for carbamate-containing compounds. While not classified as highly sensitive, the bromine atom in its structure warrants standard safety measures appropriate for organobromine compounds during laboratory handling.

Looking toward future applications, benzyl N-2-(3-bromophenyl)-2-methylpropylcarbamate may find expanded use in medicinal chemistry as a building block for more complex molecules. Its structural features make it particularly interesting for the development of central nervous system (CNS) targeted compounds, where carbamate derivatives have shown historical significance. Additionally, the compound's potential in polymer chemistry as a modifying agent or monomer warrants further investigation.

For researchers sourcing benzyl N-2-(3-bromophenyl)-2-methylpropylcarbamate, quality parameters such as purity (typically ≥95% by HPLC) and the absence of heavy metal contaminants are crucial considerations. Reputable suppliers provide comprehensive analytical data, including chromatographic profiles and spectroscopic characterization, to ensure the material meets rigorous research standards. The compound's availability in various quantities, from milligram to kilogram scale, supports both exploratory investigations and larger-scale applications.

In summary, benzyl N-2-(3-bromophenyl)-2-methylpropylcarbamate (CAS 2680886-79-5) represents a versatile chemical entity with significant potential across multiple research domains. Its unique combination of aromatic bromination and carbamate functionality positions it as a valuable intermediate in synthetic chemistry, while its structural features suggest possible biological relevance. As chemical research continues to evolve, compounds like this will likely play increasingly important roles in the development of new materials and bioactive molecules.